2-methoxy-4-[(E)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenyl benzenesulfonate

• Molecular Formula: C24H20N2O5S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]phenyl] benzenesulfonate
• InChI: InChI=1S/C24H20N2O5S/c1-17-21(24(27)26(25-17)19-9-5-3-6-10-19)15-18-13-14-22(23(16-18)30-2)31-32(28,29)20-11-7-4-8-12-20/h3-16H,1-2H3/b21-15+
• InChI Key: OTSBHYWBOWHUNY-RCCKNPSSSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=C(C=C2)OS(=O)(=O)C3=CC=CC=C3)OC)C4=CC=CC=C4
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OS(=O)(=O)C3=CC=CC=C3)OC)C4=CC=CC=C4

Description

2-methoxy-4-[(E)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenyl benzenesulfonate: is a complex organic compound with a lengthy name. Let’s break it down:

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules due to its versatile reactivity.

Biology: Investigated for potential biological activity (e.g., enzyme inhibition, receptor binding).

Medicine: May have applications in drug design or as a pharmacophore.

Industry: Used in the synthesis of dyes, pharmaceuticals, and agrochemicals.

Mechanism of Action

Targets: The compound’s effects likely involve interactions with enzymes, receptors, or cellular components.

Pathways: Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

Uniqueness: Its combination of a pyrazolone moiety, phenyl ring, and sulfonate group sets it apart.

Similar Compounds: Other sulfonated phenyl derivatives, such as toluenesulfonate or naphthalenesulfonate.

Remember, this compound’s complexity offers exciting possibilities for research and applications.